[(3-Chlorophenyl)methyl](4-methoxybutyl)amine

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• IUPAC Name: N-[(3-chlorophenyl)methyl]-4-methoxybutan-1-amine
• InChI: InChI=1S/C12H18ClNO/c1-15-8-3-2-7-14-10-11-5-4-6-12(13)9-11/h4-6,9,14H,2-3,7-8,10H2,1H3
• InChI Key: GVYXULUBMICVLB-UHFFFAOYSA-N
• Canonical SMILES: COCCCCNCC1=CC(=CC=C1)Cl

Description

(3-Chlorophenyl)methylamine is an arylalkylamine derivative featuring a 3-chlorophenylmethyl group and a 4-methoxybutyl substituent attached to a central nitrogen atom. The compound’s structure combines a halogenated aromatic ring with an ether-containing alkyl chain, which influences its physicochemical properties, such as solubility, lipophilicity, and electronic characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chlorophenyl)methylamine typically involves the reaction of 3-chlorobenzyl chloride with 4-methoxybutylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane or toluene at a temperature range of 0-25°C. The product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial Production Methods

On an industrial scale, the production of (3-Chlorophenyl)methylamine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and real-time monitoring systems ensures consistent quality and scalability. The reaction conditions are optimized to minimize by-products and waste, making the process more environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

(3-Chlorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to produce amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atom is replaced by other nucleophiles like hydroxide, cyanide, or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted benzyl derivatives.

Scientific Research Applications

(3-Chlorophenyl)methylamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential neuroprotective effects and interactions with biological targets.

Medicine: Explored for its potential therapeutic effects in treating neurological disorders.

Industry: Utilized in the development of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (3-Chlorophenyl)methylamine involves its interaction with specific molecular targets and pathways. It may act as a ligand for certain receptors or enzymes, modulating their activity. The compound’s effects are mediated through its ability to influence neurotransmitter systems, oxidative stress pathways, and cellular signaling mechanisms .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize (3-Chlorophenyl)methylamine, the following structurally related compounds are analyzed:

Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
(3-Chlorophenyl)methylamine	C₁₂H₁₇ClNO	~226.72	3-chlorophenylmethyl, 4-methoxybutyl	Moderate polarity due to methoxy group; likely higher solubility in polar solvents vs. non-polar analogs
(4-Chlorophenyl)methylamine	C₁₂H₁₈ClN	211.73	4-chlorophenylmethyl, 3-methylbutan-2-yl	Lower polarity; increased lipophilicity due to branched alkyl chain
1-(4-Chlorophenyl)butylamine	C₁₄H₂₂ClNO	255.78	4-chlorophenylbutyl, 3-methoxypropyl	Longer alkyl chain enhances lipophilicity; methoxy group improves solubility
{[4-(3-Chlorophenyl)-1,3-thiazol-2-yl]methyl}amine dihydrochloride	C₁₀H₁₀Cl₂N₂S	277.17	3-chlorophenyl-thiazole, methylamine	Heterocyclic thiazole ring introduces rigidity; hydrochloride salt improves stability

Key Observations:

• Alkoxy vs. Alkyl Chains: The 4-methoxybutyl group in the target compound enhances polarity compared to purely alkyl chains (e.g., 3-methylbutan-2-yl in ), likely improving aqueous solubility but reducing membrane permeability.
• Chain Length: Compounds with longer chains (e.g., [1-(4-chlorophenyl)butyl] in ) exhibit higher molecular weights and lipophilicity, which may influence pharmacokinetic profiles.

Biological Activity

(3-Chlorophenyl)methylamine is a compound that exhibits a range of biological activities due to its unique structural characteristics. The presence of the chlorophenyl and methoxybutyl groups suggests potential interactions with various biological targets, making it a subject of interest in pharmacological research.

Chemical Structure and Properties

The molecular formula for (3-Chlorophenyl)methylamine is $C_{12}H_{18}ClN$ with a molecular weight of approximately 227.73 g/mol. The compound features both aromatic and aliphatic characteristics, which may enhance its lipophilicity and influence its biological interactions.

The biological activity of (3-Chlorophenyl)methylamine can be attributed to its ability to interact with various biomolecular targets, including enzymes and receptors. The mechanism involves:

• Hydrogen Bonding : The amine group can form hydrogen bonds with biological macromolecules.
• Lipophilicity : The chlorophenyl group enhances the compound's ability to cross lipid membranes, facilitating interaction with intracellular targets.
• Electrophilic Properties : The presence of chlorine may enhance reactivity towards nucleophilic sites in proteins.

Antitumor Activity

Research has shown that compounds structurally related to (3-Chlorophenyl)methylamine exhibit significant antitumor properties. For example, studies on 3-benzyl-substituted quinazolinones demonstrated broad-spectrum antitumor activity with mean GI(50) values ranging from 7.24 µM to 14.12 µM, indicating potent effects against various cancer cell lines, including CNS and breast cancer cells .

Neurotransmitter Interaction

Compounds similar to (3-Chlorophenyl)methylamine have been studied for their interaction with neurotransmitter systems. For instance, they may influence serotonin and dopamine pathways, which are critical in mood regulation and neuropsychiatric disorders.

Comparative Analysis of Related Compounds

Compound Name	Structure Description	Unique Features
4-Chlorobenzylamine	Benzene ring with chlorine and amine group	Commonly used in pharmaceuticals
4-Methoxybenzylamine	Benzene ring with methoxy and amine group	Exhibits different biological activity
2-(4-Chlorophenyl)ethylamine	Ethylene bridge between phenyl and amine	Varies in alkyl chain length affecting solubility
N,N-Dimethyl-4-chlorobenzylamine	Dimethylated amine derivative	Increased lipophilicity

This table illustrates how variations in functional groups affect solubility and biological activity, highlighting the potential pharmacological differences among these compounds.

Case Studies

• Anticancer Effects : A study evaluating the efficacy of related compounds against melanoma cells indicated that specific structural modifications could enhance selectivity towards cancer cell types while minimizing toxicity to normal cells.
• Neuropharmacology : Investigations into the effects on neurotransmitter systems revealed that certain derivatives could modulate receptor activity, suggesting potential applications in treating mood disorders.